Cas no 946254-28-0 (ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate)

• Product Name: ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate
• CAS No: 946254-28-0
• MF: C₂₃H₁₉F₃N₂O₄
• MW: 444.403176546097
• CID: 5505063
• Update Time: 2025-11-01

ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[1,2-dihydro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]-3-pyridinyl]carbonyl]amino]-, ethyl ester
• ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate

• Inchi： 1S/C23H19F3N2O4/c1-2-32-22(31)16-8-10-18(11-9-16)27-20(29)19-7-4-12-28(21(19)30)14-15-5-3-6-17(13-15)23(24,25)26/h3-13H,2,14H2,1H3,(H,27,29)
• InChI Key： JYWMIVPLRILXGA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C2=CC=CN(CC3=CC=CC(C(F)(F)F)=C3)C2=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate

Introduction to Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate (CAS No. 946254-28-0)

Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate, with the CAS number 946254-28-0, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities and applications in the treatment of various diseases. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a promising candidate for further research and development.

The molecular structure of Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate consists of a benzoate moiety linked to a dihydropyridine ring system. The dihydropyridine core is known to exhibit calcium channel modulation properties, which are crucial in the management of cardiovascular diseases. Additionally, the amide functionality and the trifluoromethyl substituent contribute to the compound's potential as an inhibitor of various enzymatic pathways involved in inflammation and pain signaling.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target inflammation and pain. Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate has been identified as a compound with the potential to modulate these pathways due to its unique structural features. The trifluoromethyl group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity to biological targets. This makes the compound an attractive candidate for further investigation in preclinical and clinical studies.

The synthesis of Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate involves a multi-step process that requires precise control over reaction conditions. The key steps include condensation reactions, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. The compound's stability under various storage conditions is also a critical factor that needs to be evaluated during its development.

One of the most compelling aspects of Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in pain perception and inflammation. Preliminary studies have shown promising results in animal models, suggesting that this compound may have therapeutic efficacy in conditions such as osteoarthritis and neuropathic pain.

The pharmacokinetic properties of Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate are another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its formulation and dosing regimen. Advanced computational techniques have been employed to predict these properties, which can significantly reduce the time and cost associated with traditional experimental methods.

In conclusion, Ethyl 4-(2-oxo-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-amido)benzoate (CAS No. 946254-28-0) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its potential applications in medicine and to optimize its pharmacological properties for clinical use.